Cas no 1256345-75-1 ((3-Butoxy-5-chlorophenyl)boronic acid)

• Product Name: (3-Butoxy-5-chlorophenyl)boronic acid
• CAS No: 1256345-75-1
• MF: C₁₀H₁₄BClO₃
• MW: 228.480362415314
• MDL: MFCD16660282
• CID: 828225
• Update Time: 2025-05-20

(3-Butoxy-5-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Butoxy-5-chlorophenyl)boronic acid
• 3-BUTOXY-5-CHLOROPHENYLBORONIC ACID

• MDL： MFCD16660282
• Inchi： 1S/C10H14BClO3/c1-2-3-4-15-10-6-8(11(13)14)5-9(12)7-10/h5-7,13-14H,2-4H2,1H3
• InChI Key： SQCIQINFZZBGET-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1)OCCCC

Computed Properties

• Exact Mass: 228.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 49.69000
• LogP: 1.19870

Additional information on (3-Butoxy-5-chlorophenyl)boronic acid

(3-Butoxy-5-chlorophenyl)boronic Acid: A Comprehensive Overview

The compound with CAS No. 1256345-75-1, commonly referred to as (3-Butoxy-5-chlorophenyl)boronic acid, is a significant molecule in the field of organic chemistry. This compound is widely utilized in various applications, particularly in the synthesis of complex organic molecules and materials science. Its structure, which features a phenyl ring substituted with a butoxy group at position 3 and a chlorine atom at position 5, along with a boronic acid functional group, makes it highly versatile for cross-coupling reactions.

Recent advancements in the field of organoboron chemistry have highlighted the importance of compounds like (3-Butoxy-5-chlorophenyl)boronic acid in constructing biologically active molecules and advanced materials. The boronic acid group is particularly valuable due to its ability to participate in Suzuki-Miyaura coupling reactions, which are pivotal in the synthesis of pharmaceuticals, agrochemicals, and electronic materials.

In terms of its synthesis, (3-Butoxy-5-chlorophenyl)boronic acid is typically prepared through a multi-step process involving electrophilic substitution and subsequent functionalization. The presence of the butoxy group at position 3 introduces steric hindrance, which can influence the reactivity of the molecule during coupling reactions. This feature has been exploited in recent studies to design more efficient synthetic pathways for bioactive compounds.

The chlorine atom at position 5 plays a critical role in modulating the electronic properties of the molecule. This substitution pattern enhances the molecule's stability and reactivity under specific reaction conditions. Recent research has demonstrated that such halogen-substituted boronic acids are ideal precursors for synthesizing heterocyclic compounds, which are essential components in modern drug discovery.

In addition to its role in organic synthesis, (3-Butoxy-5-chlorophenyl)boronic acid has garnered attention for its potential applications in material science. Its ability to form stable covalent bonds with other organic moieties makes it a valuable building block for constructing advanced polymers and organic semiconductors. Emerging studies have explored its use in creating high-performance materials for electronic devices, such as organic light-emitting diodes (OLEDs) and flexible electronics.

The demand for highly functionalized boronic acids like (3-Butoxy-5-chlorophenyl)boronic acid continues to grow due to their versatility and adaptability in diverse chemical reactions. As researchers delve deeper into understanding their reactivity and applications, this compound is expected to play an increasingly important role in both academic research and industrial production.